- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Fatty Acyls
Fatty acyls, also known as fatty acids, are a class of carboxylic acids derived from the hydrolysis of fats and oils. These compounds play crucial roles in various biological processes, including energy storage, cell signaling, and metabolism. Fatty acyls can be categorized based on their carbon chain length and saturation level into saturated fatty acids (SFAs) and unsaturated fatty acids (UFAs), which further include monounsaturated and polyunsaturated fatty acids.
Common types of fatty acyls such as palmitic acid (C16:0), oleic acid (C18:1), linoleic acid (C18:2), and α-linolenic acid (C18:3) are widely used in the food industry for their emollient properties, stability, and nutritional benefits. In cosmetics, fatty acyls enhance skin moisturization and provide a smooth texture to formulations. Additionally, they are utilized in pharmaceutical applications due to their anti-inflammatory and antioxidant effects.
These versatile compounds can be isolated from natural sources or synthesized industrially, making them essential components in various products ranging from personal care items to medical treatments.
Long-chain fatty acids
Fatty acid esters
Fatty acyl thioesters
Fatty alcohols
Fatty amides
Fatty acids and conjugates
Lineolic acids and derivatives
Eicosanoids
Wax monoesters
Acyl carnitines
Fatty alcohol esters
Jasmonic acids
Medium-chain fatty acids
Very long-chain fatty acids
Fatty acyl glycosides
Hydroxyeicosatetraenoic acids
Fatty acid methyl esters
Fatty aldehydes
Leukotrienes
Long-chain fatty alcohols
Annonaceous acetogenins
Fatty acyl glycosides of mono- and disaccharides
N-acyl amines
Pyrethrins
Hydroxy fatty acids
Methyl-branched fatty acids
Straight chain fatty acids
Branched fatty acids
Amino fatty acids
Thia fatty acids
Prostaglandins and related compounds
Hepoxilins
Heterocyclic fatty acids
Thromboxanes
Carbocyclic fatty acids
Lipoxins
Hydroperoxyeicosatetraenoic acids
Acyl CoAs
Hydroxyeicosapentaenoic acids
Epoxy fatty acids
Pyrethroids
Other hydroxyeicosapolyenoic acids
Rhamnolipids
Sophorolipids
Clavulones and derivatives
Furanoid fatty acids
2,3,4-saturated fatty acyl CoAs
Very long-chain fatty acyl CoAs
2-enoyl CoAs
Hydroxyeicosatrienoic acids
Hydroperoxy fatty acids
3-(3-hydroxyalkanoyloxy)alkanoic acids
Glycidol esters
-
An In-Depth Analysis of Glimepiride's Pharmacokinetic Properties and Therapeutic Efficacy in Type 2 Diabetes ManagementAn In-Depth Analysis of Glimepiride's Pharmacokinetic Properties and Therapeutic Efficacy in Type 2 Diabetes Management Glimepiride, a third-generation sulfonylurea, has emerged as a pivotal medication in the management of type 2 diabetes. Its pharmacokinetic properties and therapeutic efficacy make it a preferred choice for healthcare providers aiming to control hyperglycemia effectively. This...
-
The Role of Zinc Stearate in Pharmaceutical Formulations: An OverviewThe Role of Zinc Stearate in Pharmaceutical Formulations: An Overview Introduction Zinc stearate, a versatile and widely used compound in various industries, has found significant applications in the field of pharmaceuticals. Known for its excellent stability, lubricating properties, and ability to enhance formulation performance, zinc stearate is a valuable ingredient in pharmaceutical...
-
Novel Applications of Sodium Stearate in Chemical Biopharmaceuticals: A ReviewNovel Applications of Sodium Stearate in Chemical Biopharmaceuticals: A Review Introduction Sodium stearate, a versatile compound derived from stearic acid, has garnered significant attention in the fields of chemistry and biomedicine. Its dual amphiphilic nature makes it an effective emulsifier and surfactant, crucial for various applications ranging from pharmaceutical formulations to biomedical...
-
Paclobutrazol: A Review of Its Chemical and Biopharmaceutical ApplicationsPaclobutrazol: A Review of Its Chemical and Biopharmaceutical Applications Paclobutrazol is a synthetic triazole fungicide that has gained significant attention in both agricultural and biomedical fields. Known for its potent antifungal properties, it belongs to the azole class of chemicals and is widely used for the control of various plant pathogenic fungi. Beyond agriculture, paclobutrazol has...
-
A Novel Application of Ammonium Acetate in Chemical Biopharmaceuticals SynthesisA Novel Application of Ammonium Acetate in Chemical Biopharmaceuticals Synthesis Introduction to Ammonium Acetate in Biopharmaceuticals Chemical biopharmaceutical synthesis is a critical field that relies on efficient and reliable reagents to produce life-saving drugs. Among these, ammonium acetate has emerged as a promising compound due to its unique properties and versatility in various chemical...
